1alpha, 24, 25-Trihydroxy VD2

• Molecular Formula: C28H44O4
• Molecular Weight: 444.6 g/mol
• InChI: InChI=1S/C28H44O4/c1-18(13-15-28(6,32)26(3,4)31)23-11-12-24-20(8-7-14-27(23,24)5)9-10-21-16-22(29)17-25(30)19(21)2/h9-10,13,15,18,22-25,29-32H,2,7-8,11-12,14,16-17H2,1,3-6H3/t18?,22?,23?,24?,25?,27-,28?/m1/s1
• InChIKey: KRGCLKZOZQUAFK-SZFWVDOISA-N

1alpha,24,25-Trihydroxy VD2: Compound Profile & Class Positioning

1alpha,24,25-Trihydroxyvitamin D2 (1α,24,25(OH)₃D₂, CAS 457048-34-9) is a trihydroxylated secosteroid belonging to the vitamin D analog class [1]. It is biosynthesized as a primary catabolic metabolite of the active hormone 1α,25-dihydroxyvitamin D₂ via C-24 hydroxylation, a reaction catalyzed by the cytochrome P450 enzyme CYP24A1 [2]. This compound represents a downstream product in the physiological inactivation pathway of vitamin D₂, and its detection serves as a marker for CYP24A1-mediated metabolic flux [3]. Chemically, it is characterized by hydroxyl groups at the 1α, 24, and 25 positions on the ergocalciferol backbone, distinguishing it from the active dihydroxylated forms.

1

Serves as a CYP24A1 catabolic marker to monitor vitamin D₂ inactivation flux

2

Functions as an analytical reference standard for vitamin D₂ metabolite profiling in biological matrices

3

Exhibits low VDR-binding profile, supporting differentiation from active hormone analogs in genomic signaling studies

• [1] Reddy GS, Tserng KY. Isolation and identification of 1,24,25-trihydroxyvitamin D2, 1,24,25,28-tetrahydroxyvitamin D2, and 1,24,25,26-tetrahydroxyvitamin D2: new metabolites of 1,25-dihydroxyvitamin D2 produced in rat kidney. Biochemistry. 1986;25(18):5328-5336. View Source
• [2] Li L, Tuckey RC. Inactivation of vitamin D2 metabolites by human CYP24A1. J Steroid Biochem Mol Biol. 2023;106368. View Source
• [3] Liberman UA. Disorders in Vitamin D Action. Endotext [Internet]. 2007 Mar 10. View Source

Why 1alpha,24,25-Trihydroxy VD2 Defies Generic Substitution

Within the vitamin D analog class, the position and degree of hydroxylation critically dictate receptor binding kinetics, metabolic stability, and downstream biological effects, rendering simple substitution based on structural similarity unreliable [1]. 1α,24,25(OH)₃D₂ occupies a unique niche as a specific catabolic intermediate of the vitamin D₂ pathway, distinct from the active hormone 1α,25(OH)₂D₂ and its synthetic prodrug 1α(OH)D₂ (doxercalciferol) [2]. Its trihydroxylated side chain confers differential susceptibility to further oxidative metabolism by CYP24A1, which directly impacts its biological half-life and potential for calcemic side effects [3]. The following quantitative evidence demonstrates that this compound's activity profile diverges substantially from its closest dihydroxylated analogs, necessitating compound-specific selection for precise experimental or analytical applications.

Hydroxylation pattern mismatch

24-hydroxylation in this triol confers distinct VDR binding kinetics, not replicated by dihydroxylated 1α,25(OH)₂D₂ or doxercalciferol.

Metabolic fate divergence

Vitamin D₂-specific C-28 hydroxylation further processes this catabolite; vitamin D₃-derived metabolites lack this pathway and may not serve as surrogates.

Inactivation-stage product

As a downstream CYP24A1 product, genomic and calcemic endpoints differ from active hormones; substitution can alter experimental interpretation.

• [1] Knutson JC, LeVan LW, Valliere CR, Bishop CW. Pharmacokinetics and systemic effect on calcium homeostasis of 1α,24-dihydroxyvitamin D2 in rats comparison with 1α,25-Dihydroxyvitamin d2, calcitriol, and calcipotriol. Biochem Pharmacol. 1997;53(6):829-837. View Source
• [2] Reddy GS, Tserng KY. Isolation and identification of 1,24,25-trihydroxyvitamin D2, 1,24,25,28-tetrahydroxyvitamin D2, and 1,24,25,26-tetrahydroxyvitamin D2: new metabolites of 1,25-dihydroxyvitamin D2 produced in rat kidney. Biochemistry. 1986;25(18):5328-5336. View Source
• [3] Masuda S, Strugnell SA, Knutson JC, St-Arnaud R, Jones G. Evidence for the activation of 1alpha-hydroxyvitamin D2 by 25-hydroxyvitamin D-24-hydroxylase: delineation of pathways involving 1alpha,24-dihydroxyvitamin D2 and 1alpha,25-dihydroxyvitamin D2. Biochim Biophys Acta. 2006;1761(2):221-234. View Source

1alpha,24,25-Trihydroxy VD2: Quantitative Differentiation Evidence

Reduced VDR Binding Affinity vs Active Hormones

1α,24,25(OH)₃D₂ is a downstream catabolite with markedly diminished affinity for the vitamin D receptor (VDR) compared to its precursor, 1α,25-dihydroxyvitamin D₂. This reduced binding is a hallmark of C-24 hydroxylated metabolites and is critical for understanding its lack of classical genomic vitamin D activity [1]. While direct binding data for 1α,24,25(OH)₃D₂ itself is limited in the public domain, its immediate precursor, 1α,24-dihydroxyvitamin D₂ (1α,24(OH)₂D₂), demonstrates approximately 2-fold lower competitive binding to the bovine thymus VDR compared to 1α,25(OH)₂D₂ or 1α,25(OH)₂D₃ [2]. Further hydroxylation to the trihydroxylated form is expected to further reduce or abolish VDR affinity, as demonstrated by the negligible binding of its downstream tetrahydroxylated metabolite 1α,24(S),25,28(OH)₄D₂ [1].

VDR Binding Affinity

Class-level

Inferred ≤ 1α,24(OH)₂D₂; precursor ~2-fold less competitive than 1α,25(OH)₂D₂/1α,25(OH)₂D₃

Supports low genomic activity; may serve as VDR-negative comparator

Direct binding data not reported; class-level inference from precursor behavior

Evidence Dimension	Competitive binding to bovine thymus VDR
Target Compound Data	No direct data; inferred to be ≤1α,24(OH)₂D₂ binding based on metabolic pathway
Comparator Or Baseline	1α,24(OH)₂D₂ vs. 1α,25(OH)₂D₂ / 1α,25(OH)₂D₃
Quantified Difference	1α,24(OH)₂D₂ is ~2-fold less competitive than 1α,25(OH)₂D₂ or 1α,25(OH)₂D₃
Conditions	In vitro competitive binding assay using bovine thymus 1,25-dihydroxyvitamin D receptor

Why This Matters

Users requiring a vitamin D analog with minimal VDR-mediated genomic activity should select 1α,24,25(OH)₃D₂ over active dihydroxylated analogs like calcitriol or 1α,25(OH)₂D₂.

• [1] Rao DS, Siu-Caldera ML, Uskokovic MR, Horst RL, Reddy GS. Physiological Significance of C-28 Hydroxylation in the Metabolism of 1α,25-Dihydroxyvitamin D2. Arch Biochem Biophys. 1999;368(2):319-328. View Source
• [2] Horst RL, et al. 1α-Hydroxylation of 24-hydroxyvitamin D2 represents a minor physiological pathway for the activation of vitamin D2 in mammals. Biochemistry. 1990;29(2):578-582. View Source

CYP24A1 Substrate Specificity in Vitamin D₂ Catabolism

1α,24,25(OH)₃D₂ is not an end-product but a crucial intermediate in the CYP24A1-mediated catabolic pathway specific to vitamin D₂. Perfusion studies in isolated rat kidneys demonstrate that 1α,25(OH)₂D₂ is first hydroxylated at C-24 to form 1α,24,25(OH)₃D₂, which is then further hydroxylated at C-28 and C-26 to form 1α,24,25,28-tetrahydroxyvitamin D₂ and 1α,24,25,26-tetrahydroxyvitamin D₂, respectively [1]. This contrasts sharply with the metabolism of 1α,25(OH)₂D₃, which undergoes C-23, C-24, C-26 hydroxylations, C-24 ketonization, and C-23:C-26 lactonization [1]. The presence of a C-28 methyl group on the ergocalciferol side chain directs metabolism towards C-28 hydroxylation, a pathway absent in vitamin D₃ metabolism [2].

CYP24A1 Substrate Specificity

Head-to-head

C-28 hydroxylation unique to D₂; D₃ path undergoes C-23 lactonization

Essential for D₂-specific catabolic studies; D₃ metabolites not interchangeable

Rat kidney perfusion model; HPLC/MS analysis

Evidence Dimension	Metabolic pathway divergence (vitamin D₂ vs. vitamin D₃)
Target Compound Data	1α,24,25(OH)₃D₂ is further metabolized via C-28 and C-26 hydroxylation
Comparator Or Baseline	1α,24,25(OH)₃D₃ (vitamin D₃ analog)
Quantified Difference	Vitamin D₂ undergoes C-28 hydroxylation; vitamin D₃ undergoes C-23 hydroxylation and lactonization
Conditions	In vitro perfusion of isolated rat kidneys with radiolabeled substrates; HPLC and mass spectrometric analysis

Why This Matters

For studies investigating vitamin D₂-specific catabolism or the substrate specificity of human CYP24A1, 1α,24,25(OH)₃D₂ is an essential reference standard that cannot be substituted with vitamin D₃-derived metabolites.

• [1] Reddy GS, Tserng KY. Isolation and identification of 1,24,25-trihydroxyvitamin D2, 1,24,25,28-tetrahydroxyvitamin D2, and 1,24,25,26-tetrahydroxyvitamin D2: new metabolites of 1,25-dihydroxyvitamin D2 produced in rat kidney. Biochemistry. 1986;25(18):5328-5336. View Source
• [2] Rao DS, Siu-Caldera ML, Uskokovic MR, Horst RL, Reddy GS. Physiological Significance of C-28 Hydroxylation in the Metabolism of 1α,25-Dihydroxyvitamin D2. Arch Biochem Biophys. 1999;368(2):319-328. View Source

Low Systemic Exposure & Calcemic Liability of 24-Hydroxylation Pathway

The 24-hydroxylation pathway, which generates 1α,24,25(OH)₃D₂, is associated with a distinct pharmacokinetic profile characterized by lower systemic exposure and reduced calcemic activity compared to the 25-hydroxylated pathway. While direct PK data for 1α,24,25(OH)₃D₂ are not available, studies on its immediate precursor, 1α,24-dihydroxyvitamin D₂ (1α,24(OH)₂D₂), show that the area under the blood concentration curve (AUC₀→∞) for 1α,24(OH)₂D₂ is approximately one-fifth that of 1α,25(OH)₂D₂ or calcitriol [1]. In vitamin D-deficient rats, a 30-fold higher oral dose of 1α,24(OH)₂D₂ was required to produce a calcemic response equivalent to 1α,25(OH)₂D₂ or calcitriol [1]. This profile is consistent with the concept that 24-hydroxylated metabolites, including 1α,24,25(OH)₃D₂, are on an inactivation pathway with diminished calcemic liability.

Systemic Exposure (AUC)

Class-level

1α,24(OH)₂D₂ AUC ~1/5 of 1α,25(OH)₂D₂; 30× dose for equivalent calcemic response

Supports low-calcemic endpoint context; reduced calcemic liability in rat model

PK data from precursor; direct 1α,24,25(OH)₃D₂ PK not available

Evidence Dimension	Systemic exposure (AUC₀→∞) and calcemic potency
Target Compound Data	Inferred to be ≤1α,24(OH)₂D₂ based on being a downstream metabolite
Comparator Or Baseline	1α,24(OH)₂D₂ vs. 1α,25(OH)₂D₂ / calcitriol
Quantified Difference	1α,24(OH)₂D₂ AUC is ~1/5 of comparators; 30× dose required for equivalent calcemic response
Conditions	In vivo rat pharmacokinetic study; vitamin D-deficient rat calcemic assay

Why This Matters

For applications where minimizing off-target calcemic effects is critical (e.g., in vitro differentiation studies, cancer cell line assays), compounds derived from the 24-hydroxylation pathway offer a favorable therapeutic window compared to 1α,25-dihydroxylated analogs.

• [1] Knutson JC, LeVan LW, Valliere CR, Bishop CW. Pharmacokinetics and systemic effect on calcium homeostasis of 1α,24-dihydroxyvitamin D2 in rats comparison with 1α,25-Dihydroxyvitamin d2, calcitriol, and calcipotriol. Biochem Pharmacol. 1997;53(6):829-837. View Source

1alpha,24,25-Trihydroxy VD2: Research & Industrial Applications

Analytical Reference Standard for Vitamin D₂ Metabolite Profiling

Due to its defined role as a key intermediate in the CYP24A1-mediated catabolism of vitamin D₂, 1α,24,25(OH)₃D₂ is an essential analytical reference standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods designed to quantify vitamin D metabolite panels in biological matrices [1]. Its inclusion is critical for accurately identifying and quantifying this specific trihydroxylated species in pharmacokinetic studies, metabolic flux analyses, and clinical research investigating vitamin D₂ supplementation or CYP24A1 enzyme activity [2].

CYP24A1 Enzyme Assays & Metabolic Pathway Elucidation

This compound serves as a defined substrate or product standard for in vitro assays employing recombinant human CYP24A1 or cell lines expressing this cytochrome P450 [2]. Researchers investigating the substrate specificity, kinetics, or inhibition of CYP24A1 require 1α,24,25(OH)₃D₂ to map the vitamin D₂-specific catabolic pathway, which diverges significantly from the vitamin D₃ pathway due to C-28 hydroxylation [3].

Non-Genomic & Low-Calcemic Vitamin D Analog Research

Given the significantly reduced VDR binding affinity and calcemic activity associated with 24-hydroxylated metabolites, 1α,24,25(OH)₃D₂ is a valuable tool for studies aiming to dissect VDR-dependent genomic effects from potential non-genomic or alternative receptor-mediated activities [1][4]. Its use as a negative control or comparator against the active hormone 1α,25(OH)₂D₂ allows for the specific attribution of biological responses to VDR activation.

Application

Selection Property

Validation Focus

LC-MS/MS Reference Standard for D₂ Metabolite Profiling

Defined catabolic intermediate with established retention and ionization behavior

Chromatographic resolution in biological matrices; ion ratio consistency

CYP24A1 Enzyme Assay Standard

Specific substrate/product marker for human CYP24A1 vitamin D₂ inactivation

Enzyme kinetics; product formation rate; inhibition studies

Non-Genomic Vitamin D Analog Research

Low VDR-binding profile relative to active hormone analogs

Differentiation of VDR-dependent vs. independent responses in cell-based assays

• [1] Reddy GS, Tserng KY. Isolation and identification of 1,24,25-trihydroxyvitamin D2, 1,24,25,28-tetrahydroxyvitamin D2, and 1,24,25,26-tetrahydroxyvitamin D2: new metabolites of 1,25-dihydroxyvitamin D2 produced in rat kidney. Biochemistry. 1986;25(18):5328-5336. View Source
• [2] Li L, Tuckey RC. Inactivation of vitamin D2 metabolites by human CYP24A1. J Steroid Biochem Mol Biol. 2023;106368. View Source
• [3] Rao DS, Siu-Caldera ML, Uskokovic MR, Horst RL, Reddy GS. Physiological Significance of C-28 Hydroxylation in the Metabolism of 1α,25-Dihydroxyvitamin D2. Arch Biochem Biophys. 1999;368(2):319-328. View Source
• [4] Knutson JC, LeVan LW, Valliere CR, Bishop CW. Pharmacokinetics and systemic effect on calcium homeostasis of 1α,24-dihydroxyvitamin D2 in rats comparison with 1α,25-Dihydroxyvitamin d2, calcitriol, and calcipotriol. Biochem Pharmacol. 1997;53(6):829-837. View Source